Methyl 4-(methylamino)butanoate hydrochloride

• IUPAC Name: methyl 4-(methylamino)butanoate;hydrochloride
• InChI: InChI=1S/C6H13NO2.ClH/c1-7-5-3-4-6(8)9-2;/h7H,3-5H2,1-2H3;1H
• InChI Key: YIONSXWIAKPSAL-UHFFFAOYSA-N
• Canonical SMILES: CNCCCC(=O)OC.Cl
• Molecular Formula: C6H14ClNO2
• Molecular Weight: 167.63 g/mol
• CAS RN: 89584-24-7

Description

“Methyl 4-(methylamino)butanoate hydrochloride” is a chemical compound with the CAS Number: 89584-24-7. It has a molecular weight of 167.64 and its IUPAC name is "methyl 4-(methylamino)butanoate hydrochloride". The compound appears as a white to light-green to brown sticky oil to solid.

Molecular Structure Analysis

The InChI code for “Methyl 4-(methylamino)butanoate hydrochloride” is 1S/C6H13NO2.ClH/c1-7-5-3-4-6(8)9-2;/h7H,3-5H2,1-2H3;1H. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

“Methyl 4-(methylamino)butanoate hydrochloride” has a molecular weight of 167.64. It appears as a white to light-green to brown sticky oil to solid. It should be stored in a refrigerator.

Scientific Research Applications

Synthesis and Chemical Properties

• Methyl 4-(methylamino)butanoate hydrochloride is involved in the synthesis of various chemical compounds. Peng (2010) described its synthesis from N-methyl-pyrrolidone, hydrochloric acid, and thiourea dioxide, achieving a yield of 72.89% for the intermediate 4-(methylamino)butanoic acid salts (W. Peng, 2010).

Applications in Organic Synthesis

• The compound is also used in the creation of other intermediate products in organic synthesis. For instance, Casy et al. (2003) mentioned its role in the synthesis of methyl 7-hydroxyhept-5-ynoate, illustrating its versatility in organic chemistry (G. Casy, J. Patterson, & R. Taylor, 2003).

Molecular Docking and Structural Studies

• The compound has been subject of molecular docking and structural studies. Vanasundari et al. (2018) investigated its derivatives, highlighting their potential in biological activities and their role in pharmacological research (K. Vanasundari, V. Balachandran, M. Kavimani, & B. Narayana, 2018).

Analytical and Structural Characterization

• Dybowski et al. (2021) provided a comprehensive analytical and structural characterization of a related compound, methyl 3,3-dimethyl-2-(1-(pent-4-en-1-yl)-1H-indazole-3-carboxamido)butanoate, showing the extensive research conducted in understanding the chemical properties of these compounds (M. Dybowski, Piotr Holowinski, R. Typek, & A. Dawidowicz, 2021).

In Vivo and In Vitro Studies

• The compound and its derivatives have been studied in various in vivo and in vitro settings, such as in the metabolism of tobacco-specific carcinogens (Smith et al., 1990) and in the study of autoignition of methyl butanoate, a surrogate for biodiesel fuel (Jiao, Zhang, & Dibble, 2015) (T. Smith, Z. Guo, P. Thomas, F. Chung, M. Morse, K. Elkind, & C. S. Yang, 1990); (Yuge Jiao, Feng Zhang, & T. Dibble, 2015).

Safety and Hazards

“Methyl 4-(methylamino)butanoate hydrochloride” is classified under the GHS07 hazard class. The signal word for this compound is “Warning” and it has hazard statements H302, H315, H319, H335. The precautionary statement is P261.

Synthesis routes and methods

Procedure details

4-(Methylamino)butanoic acid hydrochloride (22.1 g, 144 mmol) was dissolved in methanol (560 mL), thionyl chloride (42 mL) was added under ice cooling, and then the mixture was stirred at room temperature for 24 hours. After the reaction was completed, the solvent was evaporated under reduced pressure, and the resulting white solid was washed with a mixed solvent of dichloromethane (30 mL) and hexane (300 mL) to give the title compound (21.2 g; yield, 88%) as a white solid.